Cas no 1361903-64-1 (3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid
• CAS No: 1361903-64-1
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931873
• Update Time: 2025-05-23

3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid

• Inchi： 1S/C10H12F2N2O3/c1-17-7-4-14-6(2-8(15)16)5(3-13)9(7)10(11)12/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： RXGZKDGRUIUNHC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)O)C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -2.5
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid

3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic Acid: A Comprehensive Overview

The compound 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid, with the CAS number 1361903-64-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methoxy group, along with an acetic acid moiety. Its structure not only imparts interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery and agricultural chemistry.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and stability. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it can contribute to improved pharmacokinetics and selectivity. Additionally, the methoxy group attached to the pyridine ring may play a role in modulating the compound's electronic properties, further enhancing its potential as a lead molecule in drug development.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid involves a series of carefully designed reactions that highlight the versatility of pyridine derivatives. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct this complex molecule. The use of advanced synthetic techniques has not only improved the yield but also ensured the purity of the final product, making it suitable for biological testing.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. The presence of the aminomethyl group may facilitate interactions with target proteins, while the acetic acid moiety could contribute to hydrogen bonding capabilities, enhancing binding affinity. These findings underscore the importance of structural diversity in designing bioactive molecules.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key biological targets, providing insights into its mechanism of action. Moreover, quantum chemical calculations have shed light on its electronic structure and reactivity, paving the way for rational design strategies in future research.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetic acid represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of innovative developments in organic chemistry and pharmacology.